1,3-Difluoro-2-difluoromethoxy-5-ethoxybenzene
Description
1,3-Difluoro-2-difluoromethoxy-5-ethoxybenzene is a fluorinated aromatic compound characterized by a benzene ring substituted with two fluorine atoms at positions 1 and 3, a difluoromethoxy group (-OCF₂H) at position 2, and an ethoxy group (-OCH₂CH₃) at position 5. This structural arrangement confers unique electronic and steric properties, making it relevant in pharmaceutical and agrochemical research. The electron-withdrawing nature of fluorine and the difluoromethoxy group contrasts with the electron-donating ethoxy substituent, creating a polarized aromatic system that may influence reactivity and binding interactions .
The instability of intermediates in related syntheses suggests that handling and storage under inert conditions may be critical for this compound .
Properties
Molecular Formula |
C9H8F4O2 |
|---|---|
Molecular Weight |
224.15 g/mol |
IUPAC Name |
2-(difluoromethoxy)-5-ethoxy-1,3-difluorobenzene |
InChI |
InChI=1S/C9H8F4O2/c1-2-14-5-3-6(10)8(7(11)4-5)15-9(12)13/h3-4,9H,2H2,1H3 |
InChI Key |
DFCBQIKJHUPKNV-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC(=C(C(=C1)F)OC(F)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Comparisons
The table below highlights key structural analogs and their properties:
Reactivity and Functional Group Analysis
- Nitro vs. Ethoxy Substituents: The nitro group in 1,3-Difluoro-2-difluoromethoxy-5-nitrobenzene enhances electrophilic substitution reactivity, making it a precursor for amine derivatives .
- Halogen Effects : The iodo substituent in 1,3-Difluoro-5-iodo-2-methoxybenzene facilitates cross-coupling reactions (e.g., Suzuki), whereas fluorine’s small size and electronegativity favor electronic modulation without steric hindrance .
- Fluorination Patterns : 3-(Difluoromethoxy)-1,2,4,5-tetrafluoro-benzene exhibits increased lipophilicity and resistance to oxidation compared to the target compound, which has fewer fluorine atoms .
Key Research Findings
Electronic Effects : The difluoromethoxy group (-OCF₂H) is more electron-withdrawing than methoxy (-OCH₃), altering charge distribution and reaction kinetics in electrophilic substitutions .
Metabolic Stability : Ethoxy groups may reduce oxidative metabolism compared to nitro or hydroxyl substituents, as seen in benzimidazole derivatives .
Biological Activity : Fluorine’s presence in dFdC correlates with prolonged DNA synthesis inhibition, suggesting similar benefits in fluorinated benzene derivatives for drug design .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
